3-[(Benzyloxy)sulfamoyl]benzoic acid

• IUPAC Name: 3-(phenylmethoxysulfamoyl)benzoic acid
• InChI: InChI=1S/C14H13NO5S/c16-14(17)12-7-4-8-13(9-12)21(18,19)15-20-10-11-5-2-1-3-6-11/h1-9,15H,10H2,(H,16,17)
• InChI Key: WEBVGKZVLZQEJS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CONS(=O)(=O)C2=CC=CC(=C2)C(=O)O
• Molecular Formula: C14H13NO5S
• Molecular Weight: 307.32 g/mol

Description

3-[(Benzyloxy)sulfamoyl]benzoic acid is a chemical compound with the molecular formula C14H12O3. It has an average mass of 228.243 Da and a monoisotopic mass of 228.078644 Da.

Synthesis Analysis

The synthesis of this compound could potentially involve Suzuki–Miyaura coupling, a widely-applied transition metal catalysed carbon–carbon bond forming reaction. This process uses organoboron reagents, which are relatively stable, readily prepared, and generally environmentally benign.

Molecular Structure Analysis

The molecular structure of 3-[(Benzyloxy)sulfamoyl]benzoic acid consists of a benzoic acid core with a benzyloxy group attached to the third carbon.

Chemical Reactions Analysis

The chemical reactions involving this compound could potentially include oxidation and reduction reactions at the benzylic position. Furthermore, it might participate in Suzuki–Miyaura coupling reactions, which involve the formation of carbon–carbon bonds.

Physical And Chemical Properties Analysis

3-[(Benzyloxy)sulfamoyl]benzoic acid is a solid compound with an off-white appearance. It has a molecular formula of C14H12O3, an average mass of 228.243 Da, and a monoisotopic mass of 228.078644 Da.

Future Directions

Future research could explore the potential applications of 3-[(Benzyloxy)sulfamoyl]benzoic acid in various chemical reactions, such as Suzuki–Miyaura coupling. Additionally, further studies could investigate its physical and chemical properties, safety and hazards, and mechanism of action.